Cas no 2137556-21-7 (1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea)

• Product Name: 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea
• CAS No: 2137556-21-7
• MF: C₁₁H₂₀FN₃O
• MW: 229.294405937195
• MDL: MFCD31601040
• CID: 5609844
• PubChem ID: 165487076
• Update Time: 2025-06-11

1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• EN300-843313
• 1-cyclohexyl-3-[(3-fluoroazetidin-3-yl)methyl]urea
• 2137556-21-7
• 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea

• MDL： MFCD31601040
• Inchi： 1S/C11H20FN3O/c12-11(6-13-7-11)8-14-10(16)15-9-4-2-1-3-5-9/h9,13H,1-8H2,(H2,14,15,16)
• InChI Key： BKASXNPSZRBXSJ-UHFFFAOYSA-N
• SMILES： FC1(CNC(NC2CCCCC2)=O)CNC1

Computed Properties

• Exact Mass: 229.15904043g/mol
• Monoisotopic Mass: 229.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea

Introduction to 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea (CAS No. 2137556-21-7)

1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea, identified by the Chemical Abstracts Service Number (CAS No.) 2137556-21-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of urea derivatives, which are widely recognized for their versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclohexyl group and a fluoroazetidine moiety, contribute to its unique chemical properties and biological interactions.

The cyclohexyl group in the molecular structure of 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea plays a crucial role in modulating its pharmacokinetic behavior. Cyclohexyl-substituted compounds are often characterized by improved solubility and metabolic stability, which can enhance their bioavailability and prolong their half-life in vivo. This feature makes such derivatives particularly attractive for drug development, as it allows for more efficient delivery and action within the biological system.

On the other hand, the fluoroazetidine component introduces a fluorine atom into the molecular framework, which is a common strategy in medicinal chemistry to enhance binding affinity and metabolic resistance. Fluorinated azetidine derivatives have been extensively studied for their potential in inhibiting various enzymatic pathways and receptor interactions. The fluorine atom can influence the electronic properties of the molecule, leading to stronger interactions with target proteins and improved pharmacological efficacy.

The combination of these structural elements in 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea suggests a multifaceted approach to drug design. The urea moiety itself is known for its ability to form hydrogen bonds, which is essential for stabilizing interactions with biological targets. This property makes it a valuable component in designing molecules that can effectively bind to enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea exhibits promising interactions with several key targets relevant to inflammation, cancer, and infectious diseases. These interactions are primarily mediated by the polar urea group and the fluoroazetidine ring, which can engage in specific hydrogen bonding networks with target proteins.

In the realm of drug discovery, 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea has been explored as a lead compound for developing novel therapeutic agents. Its structural features provide a scaffold that can be modified further to optimize pharmacological properties such as selectivity, potency, and toxicity profiles. Researchers have employed structure-based drug design strategies to identify analogs of this compound that may exhibit enhanced therapeutic effects while minimizing off-target side effects.

The synthesis of 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been utilized to construct the complex framework of this molecule efficiently. These synthetic approaches not only ensure high yields but also allow for the introduction of functional groups that can fine-tune the biological activity of the compound.

From a regulatory perspective, 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea must undergo rigorous testing to demonstrate its safety and efficacy before it can be considered for clinical use. Preclinical studies involving cell culture assays, animal models, and pharmacokinetic evaluations are essential steps in assessing its potential as a therapeutic agent. These studies provide critical data on how the compound behaves within living systems, including its absorption, distribution, metabolism, excretion (ADME), and potential toxicological effects.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, enabling the identification of lead molecules with desirable pharmacological properties. This approach has been instrumental in discovering novel therapeutics for a wide range of diseases.

Future directions in the research of 1-cyclohexyl-3-(3-fluoroazetidin-3-yl)methylurea may include exploring its potential as an antiviral or anticancer agent. The unique structural features of this compound make it an attractive candidate for targeting viral proteases or kinases involved in pathogenic processes. Additionally, modifications to its chemical structure could enhance its ability to inhibit tumor growth or induce apoptosis in cancer cells.

In conclusion,1-cyclohexyl-3-(3-fluoroazetidin-3-ylmethylurea (CAS No. 2137556217) represents a significant advancement in pharmaceutical chemistry with its distinct structural features and promising biological activities. The synergistic effects of the cyclohexyl group,fluoroazetidine moiety,and urea functional group contribute to its unique pharmacological profile,making it a valuable candidate for further research and development into new therapeutic agents.